Cas no 197371-70-3 (2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
• CAS No: 197371-70-3
• MF: C₁₃H₁₀N₂OS₂
• MW: 274.361299991608
• CID: 5435127
• Update Time: 2025-05-20

2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-5-thiophen-2-yl-1,3,4-oxadiazole
• 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• Inchi： 1S/C13H10N2OS2/c1-2-5-10(6-3-1)9-18-13-15-14-12(16-13)11-7-4-8-17-11/h1-8H,9H2
• InChI Key： CMTNYXHIMNMZNX-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=NN=C1SCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole (CAS No. 197371-70-3)

2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole (CAS No. 197371-70-3) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen-oxygen heterocycles known for their diverse biological activities and electronic properties. Its molecular structure combines a thiophene ring and a benzylsulfanyl moiety, making it a versatile intermediate for further chemical modifications.

One of the key reasons for the growing interest in 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole is its potential role in drug discovery. Researchers have explored its derivatives for antimicrobial, anti-inflammatory, and anticancer properties. The thiophene ring, in particular, is a common pharmacophore in many FDA-approved drugs, enhancing the compound's relevance in medicinal chemistry. Additionally, the benzylsulfanyl group can influence the compound's lipophilicity, which is critical for drug absorption and bioavailability.

In the field of material science, 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole has been investigated for its electronic properties. The 1,3,4-oxadiazole core is known for its electron-withdrawing characteristics, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of a thiophene ring further enhances its conjugation, potentially improving charge transport properties. This dual functionality positions the compound as a promising candidate for next-generation optoelectronic materials.

From a synthetic chemistry perspective, 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole offers several advantages. Its synthesis typically involves the cyclization of hydrazide derivatives, a well-established method in organic chemistry. The compound's stability under various conditions makes it a reliable building block for further functionalization. Researchers have also explored its use in click chemistry and other modular synthetic approaches, highlighting its versatility.

Environmental and sustainability considerations are increasingly important in chemical research, and 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole is no exception. Recent studies have focused on greener synthesis routes, such as microwave-assisted reactions and solvent-free conditions, to minimize waste and energy consumption. These efforts align with the broader trend toward sustainable chemistry and the development of eco-friendly industrial processes.

Another area of interest is the compound's potential applications in agrochemicals. The 1,3,4-oxadiazole scaffold has been linked to herbicidal and fungicidal activities, and modifications to the benzylsulfanyl or thiophene groups could yield novel pesticides with improved efficacy and lower environmental impact. This aligns with the growing demand for safer and more sustainable agricultural solutions.

In conclusion, 2-(benzylsulfanyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole (CAS No. 197371-70-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its diverse applications, make it a valuable subject of ongoing research. As scientists continue to explore its properties and derivatives, this compound is likely to play an increasingly important role in advancing drug discovery, material science, and sustainable chemistry.